Cas no 106825-79-0 ((3S)-morpholine-3-carboxylic acid)

• Product Name: (3S)-morpholine-3-carboxylic acid
• CAS No: 106825-79-0
• MF: C₅H₉NO₃
• MW: 131.129861593246
• MDL: MFCD06809590
• CID: 62644
• PubChem ID: 1501894
• Update Time: 2025-06-14

(3S)-morpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-Morpholine-3-carboxylic acid
• (S)-3-Morpholinecarboxylic Acid
• (3S)-3-Morpholinecarboxylic acid
• (S)-3-MORPHOLINECARBOXYLIC ACID HCL
• (S)-morpholine-3-carboxylic acid HCl
• (3S)-morpholine-3-carboxylic acid
• H-S-MORPH-OH
• elagolix intermediate 9
• (3S)-MORPHOLINE CARBOXYLIC ACID
• (S)-Morpholine-4-carboxylic acid
• 3-Morpholinecarboxylicacid,(3S)-(9CI)
• 3-Morpholinecarboxylic acid, (S)-
• 3-Morpholinecarboxylicacid, (3S)-
• (S)-3-MorpholinecarboxylicacidHCl
• S-morpholine-3-carboxylic acid
• (S)-3-MorpholinecarboxylicAcid
• morpholine-3(S)-carboxylic acid
• JUNOWSHJELIDQP-BYPYZUCNSA-N
• BH061
• BCP08155
• FC0075
• F
• (S)-morpholine-3-carboxylic acid hydrochloride;(S)-3-Morpholinecarboxylic Acid
• SCHEMBL40203
• DTXSID90363555
• EN300-79469
• (S)-morpholine-3-carboxylic acid, AldrichCPR
• MFCD03426307
• CS-11044
• AKOS015855856
• (S)-3-Morpholinecarboxylicacidhydrochloride
• 106825-79-0
• CS-W003069

• MDL： MFCD06809590
• Inchi： 1S/C5H9NO3/c7-5(8)4-3-9-2-1-6-4/h4,6H,1-3H2,(H,7,8)/t4-/m0/s1
• InChI Key： JUNOWSHJELIDQP-BYPYZUCNSA-N
• SMILES： O1CCN[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 131.05800
• Monoisotopic Mass: 131.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: -3.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.239
• Melting Point: No data available
• Boiling Point: 298 ºC
• Flash Point: 134 ºC
• Refractive Index: 1.469
• PSA: 58.56000
• LogP: -0.61180
• Vapor Pressure: No data available

(3S)-morpholine-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H332 (100%) H302 (100%) H312 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (3S)-morpholine-3-carboxylic acid

Recent Advances in the Application of (3S)-morpholine-3-carboxylic acid (CAS: 106825-79-0) in Chemical Biology and Pharmaceutical Research

The compound (3S)-morpholine-3-carboxylic acid (CAS: 106825-79-0) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This chiral morpholine derivative serves as a crucial building block for the synthesis of various biologically active molecules, particularly in the design of enzyme inhibitors and receptor modulators. Recent studies have highlighted its potential in addressing challenging therapeutic targets, making it a focal point for medicinal chemists and pharmacologists.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of (3S)-morpholine-3-carboxylic acid derivatives as selective inhibitors of PI3Kδ, a key enzyme in immune cell signaling pathways. The research team utilized the chiral center of this compound to develop highly specific inhibitors with improved pharmacokinetic properties compared to previous generations of PI3K inhibitors. The lead compound from this series showed promising results in preclinical models of autoimmune diseases, with reduced off-target effects and enhanced metabolic stability.

In the area of central nervous system (CNS) drug development, (3S)-morpholine-3-carboxylic acid has emerged as a valuable scaffold for creating blood-brain barrier permeable compounds. A recent Nature Communications paper (2024) described its incorporation into novel sigma-1 receptor ligands, which demonstrated neuroprotective effects in models of neurodegenerative diseases. The morpholine ring's unique physicochemical properties, combined with the carboxylic acid functionality, allowed for optimal balance between lipophilicity and water solubility - a critical factor in CNS drug design.

The synthetic utility of 106825-79-0 has also been expanded through innovative catalytic methods. A breakthrough reported in ACS Catalysis (2023) presented an asymmetric synthesis approach that significantly improved the yield and enantiomeric purity of (3S)-morpholine-3-carboxylic acid derivatives. This advancement addresses previous challenges in large-scale production and has important implications for industrial applications in pharmaceutical manufacturing.

From a structural biology perspective, recent X-ray crystallography studies have revealed how (3S)-morpholine-3-carboxylic acid-containing compounds interact with biological targets at the atomic level. These structural insights, published in several high-impact journals in 2023-2024, are guiding the rational design of next-generation therapeutics with improved target engagement and reduced side effects.

Looking forward, the unique properties of (3S)-morpholine-3-carboxylic acid position it as a key player in emerging areas such as targeted protein degradation and covalent inhibitor development. Several biotech companies have included derivatives of this compound in their pipelines, targeting indications ranging from oncology to inflammatory diseases. As research continues to uncover new applications for this versatile building block, its importance in medicinal chemistry is expected to grow significantly in the coming years.